Cas no 2089649-32-9 (3-Bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine)

• Product Name: 3-Bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine
• CAS No: 2089649-32-9
• MF: C₇H₃BrF₃N₃
• MW: 266.018030405045
• MDL: MFCD30829195
• CID: 4710791
• Update Time: 2025-05-19

3-Bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-6-(TRIFLUOROMETHYL)-1H-PYRAZOLO[3,4-B]PYRIDINE
• 3-Bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine

• MDL： MFCD30829195
• Inchi： 1S/C7H3BrF3N3/c8-5-3-1-2-4(7(9,10)11)12-6(3)14-13-5/h1-2H,(H,12,13,14)
• InChI Key： FGNYSLMVYDTJFB-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC(C(F)(F)F)=NC2=NN1

Computed Properties

• Exact Mass: 264.94624 g/mol
• Monoisotopic Mass: 264.94624 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 266.02
• XLogP3: 2.8
• Topological Polar Surface Area: 41.6

Additional information on 3-Bromo-6-(trifluoromethyl)-1H-pyrazolo[3,4-B]pyridine

3-Bromo-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-B]Pyridine: A Comprehensive Overview

3-Bromo-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-B]Pyridine (CAS No: 2089649-32-9) is a structurally complex heterocyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and potential applications in drug discovery. The molecule features a bromine atom at position 3 and a trifluoromethyl group at position 6, both of which contribute to its distinct chemical profile and reactivity.

The synthesis of 3-Bromo-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-B]Pyridine involves a series of intricate reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and improved purity. The compound's structure is particularly interesting due to the fused pyrazole and pyridine rings, which create a rigid framework capable of participating in various chemical transformations.

One of the most promising applications of this compound lies in its potential as a building block for advanced pharmaceuticals. Researchers have explored its role in the development of kinase inhibitors and receptor antagonists, where its electronic properties play a crucial role in modulating biological activity. For instance, studies published in *Journal of Medicinal Chemistry* highlight its ability to interact with specific protein targets, making it a valuable candidate for further drug development.

In addition to its pharmacological applications, 3-Bromo-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-B]Pyridine has also been investigated for its electronic properties in materials science. Its ability to act as an electron-deficient aromatic system makes it a potential candidate for use in organic electronics, such as OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices. Recent research in *Advanced Materials* has demonstrated its suitability as an electron transport layer due to its high electron mobility and stability under operational conditions.

The compound's reactivity is further enhanced by the presence of the bromine atom and trifluoromethyl group. The bromine atom introduces electrophilic character into the molecule, facilitating various substitution reactions. Meanwhile, the trifluoromethyl group contributes to both steric and electronic effects, which are critical in tuning the molecule's reactivity and selectivity during chemical transformations.

From an analytical standpoint, 3-Bromo-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-B]Pyridine can be characterized using a variety of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and UV-Vis (Ultraviolet-Visible Spectroscopy). These methods provide insights into the molecule's structural integrity and functional group distribution. Recent advancements in computational chemistry have also allowed for detailed molecular modeling studies, further elucidating its electronic structure and reactivity.

In conclusion, 3-Bromo-6-(Trifluoromethyl)-1H-Pyrazolo[3,4-B]Pyridine (CAS No: 2089649-32-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly significant role in the advancement of modern chemistry and materials science.